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Compound of Interest

Compound Name: SWi157765
Cat. No.: B10831315
Get Quote
\ J

Audience: Researchers, scientists, and drug development professionals.
Introduction

SW157765 is a selective inhibitor of the non-canonical glucose transporter GLUT8 (SLC2A8).
[1][2][3][4] It has been identified as a compound to which KRAS/KEAP1 double mutant non-
small cell lung cancer (NSCLC) cells are particularly sensitive.[1][2][3][5][4] Proper preparation
of a stock solution is the first critical step for accurate and reproducible in vitro and in vivo
experiments. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving many organic
small molecules for biological assays due to its high solvating power.[6][7][8][9] This document
provides a detailed protocol for the preparation, storage, and handling of SW157765 stock
solutions using DMSO.

Physicochemical and Solubility Data

A summary of the key quantitative data for SW157765 is presented in the table below for easy
reference.
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Parameter Value Reference
Molecular Weight 331.32 g/mol [1112][3]
CAS Number 332063-87-3 [1]I2]
Solubility in DMSO 25 mg/mL (75.46 mM) [5]

Brown to reddish brown solid
Appearance [3]

powder

Experimental Protocol: Preparation of a 10 mM
SW157765 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of SW157765 in DMSO. This
concentration is a common starting point for subsequent dilutions to working concentrations for
various cellular assays.

Materials:

e SW157765 powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
Procedure:

e Equilibrate SW157765 to Room Temperature: Before opening, allow the vial of SW157765
powder to equilibrate to room temperature for at least 1 hour.[1] This prevents condensation
of moisture inside the vial, which could affect the stability and solubility of the compound.
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e Weighing the Compound:

o Tare the analytical balance with a sterile microcentrifuge tube.

o Carefully weigh the desired amount of SW157765 powder into the tube. For example, to
prepare 1 mL of a 10 mM stock solution, you would weigh out 3.31 mg of SW157765.

= Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 331.32 g/mol

Desired Volume (V) =1 mL=0.001L

Mass (g) =M x MW x V = 0.01 mol/L x 331.32 g/mol x 0.001 L = 0.0033132 g = 3.31
mg

e Dissolving in DMSO:

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
SW157765 powder. For the example above, add 1 mL of DMSO.

o Tightly cap the tube.
e Ensuring Complete Dissolution:
o Vortex the solution for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear.

o If solubility issues persist, gentle warming of the solution up to 37°C or sonication in an
ultrasonic bath for a few minutes can aid in dissolution.[5]

» Aliquoting and Storage:
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o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can
degrade the compound.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[2][5]

Workflow for Preparing SW157765 Stock Solution

The following diagram illustrates the key steps in the preparation of the SW157765 stock
solution.

Preparation Steps Storage

Start: SW157765 Powder Equilibrate to Room Temperature Add Anhydrous DMSO g Aliquot into Single-Use Tubes Store at -20°C or -80°C Ready for Use

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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